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Compound of Interest |

Compound Name: Methyl 10-hydroxystearate
CAS No.: 2380-01-0
Cat. No.: B1617050
Get Quote
. J

Part 1: Executive Safety Directive

Methyl 10-hydroxystearate (CAS 2380-01-0) is a fatty acid methyl ester (FAME) primarily
used in lipid research, microbial metabolic studies, and as a reference standard. While the neat
substance is generally classified as low-toxicity, its handling in a research setting presents
unique challenges that standard safety data sheets (SDS) often overlook.

The Critical Insight: The primary risk when handling Methyl 10-hydroxystearate is not the
compound itself, but the organic solvents required to solubilize it. As a waxy solid, it is
frequently dissolved in chloroform, dichloromethane (DCM), or methanol for analysis (GC-MS,
NMR). Therefore, your PPE strategy must be solvent-driven, not just substance-driven.

This guide moves beyond generic advice to provide a dynamic PPE protocol based on the
specific operational state of the chemical.

Part 2: Hazard Identification & Risk Assessment

Before selecting PPE, we must define the physicochemical reality of the substance in your
workflow.
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Chemical Profile

e Substance Name: Methyl 10-hydroxystearate

CAS Number: 2380-01-0

Synonyms: 10-Hydroxyoctadecanoic acid methyl ester; Methyl 10-hydroxyoctadecanoate

Physical State: White to off-white waxy solid or powder.

Solubility: Insoluble in water; soluble in organic solvents (Ethanol, Chloroform, DCM, Ethyl
Acetate).

Risk Matrix
Hazard Category Rating (0-4) Description

Low acute toxicity. May cause
Health (Toxicity) 1 mild skin/eye irritation

(mechanical or chemical).

Combustible solid. High flash
Flammability 1 point (>100°C), but supports
combustion.

. Stable. Avoid strong oxidizing
Reactivity 0
agents.

) Nuisance dust hazard if in
Inhalation 1
powder form.

Scientific Note on Isomers: Specific toxicological data for the 10-isomer (CAS 2380-01-0) is
limited compared to the 12-isomer (Methyl 12-hydroxystearate, CAS 141-23-1). Following the
Read-Across Principle in toxicology, we apply the safety profile of the 12-isomer and parent
fatty acids: low toxicity but requiring standard "Prudent Practices in the Laboratory."

Part 3: Comprehensive PPE Selection Matrix

The following protocol uses a Tiered Protection System. Select the Tier that matches your
current activity.
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Tier 1: Handling Neat Solid (Weighing, Transferring)

Context: Moving the dry waxy solid from the vial to a balance.

Eye Protection:Safety Glasses with side shields (ANSI Z87.1 or EN 166).

o Reasoning: Protects against mechanical irritation from dust or accidental hand-to-eye
contact.

Hand Protection:Disposable Nitrile Gloves (Thickness: = 0.11 mm).

o Reasoning: Fatty esters can slowly permeate skin and act as carriers for other
contaminants. Nitrile provides excellent resistance to lipids.

Body Protection: Standard cotton/poly-blend Lab Coat.

Respiratory: None required under normal ventilation. If the material is a fine powder and dust
is visible, use a Fume Hood or an N95 patrticulate respirator.

Tier 2: Solubilization & Processing (The High-Risk
Phase)

Context: Dissolving the solid in Chloroform, DCM, or Methanol.
o Eye Protection:Chemical Splash Goggles.

o Reasoning: Solvents like Chloroform are hazardous to the eyes. Glasses do not seal
against vapors or splashes.

o Hand Protection:Double-Gloving or Laminate Film (Silver Shield) recommended for
chlorinated solvents.

o Causality: Standard thin nitrile gloves degrade rapidly (< 5 mins) when exposed to
Chloroform or DCM.

o Protocol: Wear a Laminate inner glove + Nitrile outer glove for dexterity.

e Respiratory:Chemical Fume Hood (Certified) is mandatory.
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o Reasoning: Inhalation of solvent vapors is the primary health risk. Do not rely on
respirators unless the hood is unavailable (in which case, an Organic Vapor cartridge is

required).

Part 4: Operational Workflows & Logic
Workflow 1: Dynamic PPE Decision Logic

The following diagram illustrates the decision-making process for selecting PPE based on the

solvent system used.

 To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: Methyl 10-hydroxystearate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617050/docs#personal-protective-equipment-ppe-
handling-guide-methyl-10-hydroxystearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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